Cas no 94159-16-7 (2-Propenoic acid,2-methyl-, 2-methyl-2-propenylidene ester (9CI))
94159-16-7 structure
Product Name:2-Propenoic acid,2-methyl-, 2-methyl-2-propenylidene ester (9CI)
CAS No:94159-16-7
MF:C12H16O4
MW:224.253044128418
CID:816491
PubChem ID:44146783
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, 2-methyl-2-propenylidene ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,2-methyl-, 2-methyl-2-propenylidene ester (9CI)
- [2-methyl-1-(2-methylprop-2-enoyloxy)prop-2-enyl] 2-methylprop-2-enoate
- 2-methylallylidene bismethacrylate
- 94159-16-7
- 2-Methylprop-1-ene-3,3-diyl bis(2-methylprop-2-enoate)
- EINECS 303-192-7
- DTXSID50916248
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- Inchi: 1S/C12H16O4/c1-7(2)10(13)15-12(9(5)6)16-11(14)8(3)4/h12H,1,3,5H2,2,4,6H3
- InChI Key: QZSYJLOPDUVWJF-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)C(C(=C)C)OC(C(=C)C)=O
Computed Properties
- Exact Mass: 224.105
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 3.3
2-Propenoic acid,2-methyl-, 2-methyl-2-propenylidene ester (9CI) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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